Flavins are a class of vitamin-like compounds that play crucial roles in various biological processes, particularly in energy metabolism and electron transfer. These colorful pigments, derived from riboflavin (vitamin B2), are widely distributed in living organisms, including plants, animals, and microorganisms. Flavins exist in two interconvertible forms: oxidized flavin mononucleotide (FMN) and reduced flavin adenine dinucleotide (FAD). As cofactors for numerous dehydrogenase enzymes, flavins facilitate redox reactions essential for cellular respiration, ATP production, and biosynthetic pathways. Their unique chromophoric properties also make them valuable in analytical chemistry as sensitive probes for detecting trace amounts of substances. Due to their importance in health and disease, flavins are subjects of extensive research aiming to understand their molecular mechanisms and explore potential therapeutic applications.